molecular formula C12H14O2 B8725747 2-methoxy-8,9-dihydro-5H-benzo[7]annulen-7(6H)-one

2-methoxy-8,9-dihydro-5H-benzo[7]annulen-7(6H)-one

Cat. No.: B8725747
M. Wt: 190.24 g/mol
InChI Key: XCMFHYKUYTTYBD-UHFFFAOYSA-N
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Description

2-methoxy-8,9-dihydro-5H-benzo[7]annulen-7(6H)-one is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14O2

Molecular Weight

190.24 g/mol

IUPAC Name

3-methoxy-5,6,8,9-tetrahydrobenzo[7]annulen-7-one

InChI

InChI=1S/C12H14O2/c1-14-12-7-4-9-2-5-11(13)6-3-10(9)8-12/h4,7-8H,2-3,5-6H2,1H3

InChI Key

XCMFHYKUYTTYBD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(CCC(=O)CC2)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methoxy-7-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-6,8-dicarboxylic acid diethyl ester (18.2 g, 0.0544 mol) was dissolved in ethanol and the solution was treated with Potassium hydroxide (24.4 g, 0.435 mol) in Water (140 g, 7.6 mol). The reaction was then refluxed until HPLC showed consumption of starting material (˜5 hours). The reaction was then acidified with 1N HCl and the product was extracted with dichloromethane. Organic extracts were dried over sodium sulfate, filtered and reduced. The crude mixture was filtered through a plug of silica rinsing with dichloromethane before purification. The crude mixture was purified by Isco flash column chromatography (Hexane/Ethyl Acetate). Combined fractions were reduced en vacuo to afford 6.0 grams (58%) of 2-Methoxy-5,6,8,9-tetrahydro-benzocyclohepten-7-one.
Name
2-Methoxy-7-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene-6,8-dicarboxylic acid diethyl ester
Quantity
18.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
24.4 g
Type
reactant
Reaction Step Two
Name
Quantity
140 g
Type
reactant
Reaction Step Two

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